Cas no 85728-62-7 ((2-methylphenyl)methyl Thiocyanate)

• Product Name: (2-methylphenyl)methyl Thiocyanate
• CAS No: 85728-62-7
• Molecular Formula: C₉H₉NS
• Molecular Weight: 163.239460706711
• CID: 1841195
• PubChem ID: 2753148

(2-methylphenyl)methyl Thiocyanate Properties

Names and Identifiers

• (2-methylphenyl)methyl Thiocyanate
• [(2-methylphenyl)methyl]sulfanylcarbonitrile
• CTK2I3973
• 2-Methyl-1-thiocyanatomethyl-benzol
• KB-94612
• 2-Methylbenzyl thiocyanate
• AKOS004907980
• 2-methyl-benzyl thiocyanate
• AC1MBMP8
• ZINC03848393
• 2-methylbenzyl thiocyanato
• AG-L-58241
• Thiocyansaeure-(2-methyl-benzylester)
• 1-thiocyanatomethyl-2-methylbenzene
• {[(2-methylphenyl)methyl]sulfanyl}carbonitrile
• DTXSID40372970
• SCHEMBL6244378
• 1-Methyl-2-(thiocyanatomethyl)benzene
• 85728-62-7

• MDL： MFCD01846253
• InChIKey： TXIRPFGRGWWMSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NS/c1-8-4-2-3-5-9(8)6-11-7-10/h2-5H,6H2,1H3
• SMILES： CC1=CC=CC=C1CSC#N

Computed Properties

• Exact Mass: 163.04557046g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.04557046g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Boiling Point: 278.2±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 122.1±18.7 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl thiocyanates